3-(4-bromophenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate

• IUPAC Name: [3-(4-bromophenyl)-4-methyl-2-oxochromen-6-yl] benzenesulfonate
• InChI: InChI=1S/C22H15BrO5S/c1-14-19-13-17(28-29(25,26)18-5-3-2-4-6-18)11-12-20(19)27-22(24)21(14)15-7-9-16(23)10-8-15/h2-13H,1H3
• InChI Key: JKKSSMAPRRKOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H15BrO5S
• Molecular Weight: 471.3 g/mol

Description

This compound is a derivative of chromen-6-yl benzenesulfonate, which is a type of organic compound known as a chromene. Chromenes are a class of compounds containing a benzene and pyran ring, which may have various substituents.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through condensation reactions or through the use of catalysts in a process known as the Suzuki reaction.

Molecular Structure Analysis

The compound likely contains a chromene structure (a benzene ring fused to a pyran ring), a benzenesulfonate group, and a 4-bromophenyl group. The exact structure would depend on the positions of these groups.

Chemical Reactions Analysis

The compound, due to the presence of the benzenesulfonate group, might undergo reactions typical of sulfonates, such as hydrolysis or displacement reactions. The bromophenyl group might undergo reactions typical of aryl halides, such as nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the sulfonate group) would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antibacterial Activity

• Pyrazolines have been studied for their antibacterial properties. . Researchers have explored its potential as an antimicrobial agent.

Anti-Inflammatory Effects

• The compound’s structure suggests potential anti-inflammatory properties. . Understanding its mechanism of action could lead to novel anti-inflammatory drugs.

Antioxidant Potential

• Oxidative stress contributes to various diseases. B4’s antioxidant activity could protect cells from damage caused by reactive oxygen species (ROS). .

Neurotoxicity Assessment

• B4’s effects on acetylcholinesterase (AchE) activity in the brain have been studied. AchE plays a vital role in nerve impulse transmission. Alterations in AchE activity can lead to behavioral changes and impaired movement. .

Mechanism of Action

The mechanism of action would depend on the application of the compound. For example, if it’s used as a drug, it would interact with biological targets in the body. If it’s used in materials science, it might have specific physical or chemical properties that make it useful.

Future Directions

Future research could involve studying the properties and potential applications of this compound. This could include investigating its use in pharmaceuticals, materials science, or other fields.